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Compound of Interest
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Cat. No.: B1174606 Get Quote

A Comparative Guide to Cyclin H Orthologs for
Researchers
This guide provides a detailed comparative analysis of Cyclin H orthologs, focusing on their

molecular characteristics, functional roles, and the experimental methodologies used for their

characterization. It is intended for researchers, scientists, and drug development professionals

working in cell cycle regulation, transcription, and oncology.

Introduction to Cyclin H
Cyclin H is a highly conserved regulatory protein that belongs to the cyclin family.[1] It

functions as a crucial subunit of Cyclin-Dependent Kinase 7 (CDK7), forming the core of the

CDK-Activating Kinase (CAK) complex, along with a third subunit, MAT1 (Ménage à Trois 1).[2]

[3] This trimeric complex plays a dual role essential for cellular function. As a free complex,

CAK is responsible for activating other CDKs, such as CDK1, CDK2, CDK4, and CDK6, by

phosphorylating a conserved threonine residue in their T-loop, thereby driving cell cycle

progression.[3][4] Additionally, the CAK complex is a fundamental component of the general

transcription factor IIH (TFIIH), where it phosphorylates the C-terminal domain (CTD) of RNA

polymerase II, a critical step for the initiation and elongation phases of transcription.[1][3] Given

its central role in both cell division and gene expression, Cyclin H and its associated kinase

activity are significant targets in cancer research and drug development.
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Cyclin H is remarkably conserved across different species, highlighting its fundamental

importance in eukaryotic biology. The comparison between human and mouse orthologs

reveals a high degree of similarity at the protein level.

Feature Human Cyclin H Mouse Cyclin H

Common Name Human Mouse

Gene Symbol CCNH[3] Ccnh[5]

UniProt ID --INVALID-LINK--[6] --INVALID-LINK--[5]

NCBI Gene ID [7](83] (--INVALID-LINK--)

Protein Length 323 amino acids[6] 323 amino acids[5]

Sequence Identity
100% identical to mouse

ortholog

100% identical to human

ortholog

Signaling Pathways Involving Cyclin H
Cyclin H operates at the crossroads of cell cycle control and transcription. The following

diagram illustrates the dual functionality of the Cyclin H-containing CAK complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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